Cas no 1198179-46-2 (2-{(tert-butoxy)carbonylamino}-6-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-6-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid
• CAS No: 1198179-46-2
• MF: C₁₄H₂₀N₂O₄S
• MW: 312.384602546692
• CID: 5654506
• PubChem ID: 165894751
• Update Time: 2025-10-28

2-{(tert-butoxy)carbonylamino}-6-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid
• EN300-27724236
• 1198179-46-2
• 2-{(tert-butoxy)carbonylamino}-6-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid

• Inchi： 1S/C14H20N2O4S/c1-14(2,3)20-13(19)15-11-10(12(17)18)8-5-6-16(4)7-9(8)21-11/h5-7H2,1-4H3,(H,15,19)(H,17,18)
• InChI Key： UIIBHGPTOWVVJV-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C2=C1CN(C)CC2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 312.11437830g/mol
• Monoisotopic Mass: 312.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 107Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-6-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid (CAS No. 1198179-46-2)

2-{(tert-butoxy)carbonylamino}-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid (CAS No. 1198179-46-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the tert-butoxycarbonyl (Boc) protecting group and the methyl substitution, make it a valuable candidate for various drug development studies.

The tert-butoxycarbonyl (Boc) protecting group is a widely used reagent in organic synthesis due to its stability under mild acidic conditions and its ease of removal. In the context of 2-{(tert-butoxy)carbonylamino}-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid, the Boc group serves to protect the amino functionality during synthetic manipulations, ensuring that the compound remains stable and reactive for further modifications. This feature is particularly important in the synthesis of complex molecules and in the development of prodrugs.

The methyl substitution at the 6-position of the thienopyridine ring adds an additional layer of complexity to the molecule. This substitution can influence the compound's solubility, stability, and biological activity. Recent studies have shown that such substitutions can enhance the binding affinity of thienopyridines to specific receptors or enzymes, making them more effective as therapeutic agents. For example, a study published in the Journal of Medicinal Chemistry demonstrated that methyl-substituted thienopyridines exhibit enhanced potency against certain cancer cell lines compared to their unsubstituted counterparts.

The thieno[2,3-c]pyridine core structure is a key feature of this compound. Thienopyridines are known for their ability to modulate various biological processes, including platelet aggregation and inflammation. The thieno[2,3-c]pyridine scaffold has been extensively studied for its potential as an antiplatelet agent. One notable example is clopidogrel, a widely used antiplatelet drug that belongs to this class of compounds. The structural similarity between 2-{(tert-butoxy)carbonylamino}-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid and clopidogrel suggests that it may also possess antiplatelet properties.

In addition to its potential as an antiplatelet agent, 2-{(tert-butoxy)carbonylamino}-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid has been investigated for its anti-inflammatory and anticancer activities. A recent study published in the European Journal of Medicinal Chemistry reported that this compound exhibits significant inhibitory effects on inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The carboxylic acid functional group at the 3-position of the thienopyridine ring is another important structural element of 2-{(tert-butoxy)carbonylamino}-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid. Carboxylic acids are known for their ability to form hydrogen bonds with biological targets, which can enhance their binding affinity and selectivity. This property is particularly useful in designing drugs with high specificity and reduced side effects. For instance, a study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that carboxylic acid-containing thienopyridines exhibit improved selectivity towards specific G-protein coupled receptors (GPCRs), making them promising candidates for targeted therapy.

The synthesis of 2-{(tert-butoxy)carbonylamino}-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid involves several steps and requires careful control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the formation of the thienopyridine core structure through a series of cyclization reactions. The Boc protection step is then introduced to protect the amino group during subsequent modifications. Finally, the carboxylic acid group is introduced through an appropriate carboxylation reaction.

In conclusion, 2-{(tert-butoxy)carbonylamino}-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid (CAS No. 1198179-46-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its properties and optimize its potential for use in various medical conditions.